3-(Hexyloxy)-6-hydroxybenzene-1,2-dicarbonitrile

• CAS No.: 75941-33-2
• Molecular Formula: C14H16N2O2
• Molecular Weight: 244.29 g/mol
• IUPAC Name: 3-hexoxy-6-hydroxybenzene-1,2-dicarbonitrile
• InChI: InChI=1S/C14H16N2O2/c1-2-3-4-5-8-18-14-7-6-13(17)11(9-15)12(14)10-16/h6-7,17H,2-5,8H2,1H3
• InChI Key: GTQZUSKKYDNKNK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC1=C(C(=C(C=C1)O)C#N)C#N

Description

3-(Hexyloxy)-6-hydroxybenzene-1,2-dicarbonitrile is a useful research compound. Its molecular formula is C14H16N2O2 and its molecular weight is 244.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

27 g (168.8 mM) of 2,3-dicyanohydroquinone and 22.2 g (337 mM) of 85%-potassium hydroxide were dissolved in a mixture solvent of 65 ml of methanol and 302 ml of dimethylformamide, followed by heating to 50° C. To the solution, 33.4 g (202.4 mM) of hexyl bromide were added dropwise in 25 minutes, followed by heating to 100° C. and stirring for 3 hours. The reaction mixture was poured into cold water and washed with ether. The water layer was acidified with 6N-hydrochloric acid to provide a pH value of 1, followed by precipitation of a crystal. The crystal was extracted with ether, and the ether layer was washed with 5%-sodium hydrogen-carbonate aqueous solution and further washed with water, followed by distilling-off of the solvent to obtain a crude product. The crude product was treated with activated carbon and recrystallized from methanol to obtain 13.1 g of 2,3-dicyano-4-hexyloxyphenol.

Synthesis routes and methods II

Procedure details

11.3 g (44.1 mM) of n-hexyl p-toluenesulfonate was added to the mixture of 5.0 g (31.3 mM) of dicyanohydroquinone and 37.5 ml of 5% NaOH aqueous solution, followed by 7 hours of stirring under refluxing. After the reaction, the reaction mixture was washed with toluene and the aqueous layer was acidified with HCl. The resultant precipitate was recovered through filtration and dried. To the precipitate, 1 liter of toluene was added. After the insoluble substrate was filtered out, the filtrate was subjected to recrystallization in a refrigerator and further subjected to recrystallization from a mixture solvent of water/methanol to obtain 2.1 g of an objective product (yield: 27.5%). m.p.: 150°-153° C.